2-(3-Acetylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(3-acetylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H11NO3/c1-9(16)10-3-2-4-11(7-10)13-8-12(14(17)18)5-6-15-13/h2-8H,1H3,(H,17,18)
• InChI Key: IQIORHNBKPDFLX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)C2=NC=CC(=C2)C(=O)O
• Molecular Formula: C14H11NO3
• DSSTOX Substance ID: DTXSID10679504
• Molecular Weight: 241.24 g/mol
• CAS RN: 1262005-25-3

Description

2-(3-Acetylphenyl)isonicotinic acid (APIA) is a synthetic organic compound that has been used in various scientific research applications. It is a white, crystalline solid with a melting point of 144-148°C and a boiling point of 306-307°C. APIA belongs to the family of isonicotinic acids, which are derivatives of nicotinic acid. APIA is widely used in pharmaceutical, biotechnological, and biomedical research due to its ability to bind to a variety of proteins and receptors.

Scientific Research Applications

2-(3-Acetylphenyl)isonicotinic acid, 95% has been used in numerous scientific research applications, including drug discovery, protein-ligand binding studies, and pharmacological studies. In drug discovery, 2-(3-Acetylphenyl)isonicotinic acid, 95% has been used to study the binding properties of potential drug candidates to target proteins. In protein-ligand binding studies, 2-(3-Acetylphenyl)isonicotinic acid, 95% has been used to study the binding of ligands to proteins, such as G-protein coupled receptors. In pharmacological studies, 2-(3-Acetylphenyl)isonicotinic acid, 95% has been used to study the effects of drugs on various physiological processes.

Mechanism of Action

2-(3-Acetylphenyl)isonicotinic acid, 95% binds to proteins and receptors through hydrogen bonding and Van der Waals forces. The binding of 2-(3-Acetylphenyl)isonicotinic acid, 95% to proteins and receptors leads to a conformational change in the protein or receptor structure, which can result in a change in the protein or receptor's activity.
Biochemical and Physiological Effects
2-(3-Acetylphenyl)isonicotinic acid, 95% has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It has also been shown to inhibit the activity of proteins involved in signal transduction pathways, such as G-protein coupled receptors. In addition, 2-(3-Acetylphenyl)isonicotinic acid, 95% has been shown to modulate the activity of ion channels and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The major advantage of using 2-(3-Acetylphenyl)isonicotinic acid, 95% in lab experiments is its ability to bind to a variety of proteins and receptors. This allows researchers to study the binding of ligands to proteins and receptors, and to study the effects of drugs on various physiological processes. However, 2-(3-Acetylphenyl)isonicotinic acid, 95% is not very soluble in water, which can limit its use in certain experiments.

Future Directions

Future research into 2-(3-Acetylphenyl)isonicotinic acid, 95% could focus on its potential therapeutic applications. For example, researchers could investigate whether 2-(3-Acetylphenyl)isonicotinic acid, 95% could be used to treat diseases such as cancer or Alzheimer’s disease. In addition, further research into the mechanism of action of 2-(3-Acetylphenyl)isonicotinic acid, 95% could lead to the development of more effective drugs. Finally, research into the synthesis of 2-(3-Acetylphenyl)isonicotinic acid, 95% could lead to the development of more efficient synthesis methods.

Synthesis Methods

2-(3-Acetylphenyl)isonicotinic acid, 95% can be synthesized through a two-step process. In the first step, 3-acetylphenol is reacted with anhydrous hydrazine to form 3-acetylphenylhydrazine. In the second step, 3-acetylphenylhydrazine is reacted with acetic anhydride to form 2-(3-Acetylphenyl)isonicotinic acid, 95%.